3,4-dimethyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide

• Molecular Formula: C22H19N3O2
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 3,4-dimethyl-N-[2-methyl-4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C22H19N3O2/c1-13-6-7-16(11-14(13)2)21(26)24-18-9-8-17(12-15(18)3)22-25-20-19(27-22)5-4-10-23-20/h4-12H,1-3H3,(H,24,26)
• InChI Key: VIVUYQZCCATNQB-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C(C=C(C=C2)C3=NC4=C(O3)C=CC=N4)C)C

Description

3,4-dimethyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. DMXAA was initially developed as an antiviral agent, but later studies found that it has potent anti-tumor activity in various cancer models.

Mechanism of Action

3,4-dimethyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide works by activating the STING (Stimulator of Interferon Genes) pathway, which is a key pathway in the immune system. Activation of the STING pathway leads to the production of type I interferons and other cytokines, which have potent anti-tumor activity. 3,4-dimethyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has also been shown to induce apoptosis (programmed cell death) in tumor cells.
Biochemical and Physiological Effects
3,4-dimethyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been shown to have a range of biochemical and physiological effects. It induces the production of cytokines, which leads to the destruction of tumor cells. 3,4-dimethyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide also increases the permeability of blood vessels in tumors, which enhances the delivery of chemotherapy drugs to the tumor site. Additionally, 3,4-dimethyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been shown to have anti-angiogenic effects, which means that it can prevent the growth of new blood vessels in tumors.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,4-dimethyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is its potent anti-tumor activity. It has been shown to be effective in various cancer models, including those that are resistant to chemotherapy. 3,4-dimethyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide also has a favorable toxicity profile, with few side effects reported. However, one of the limitations of 3,4-dimethyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is its poor solubility, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on 3,4-dimethyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide. One area of interest is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of research is the development of new formulations of 3,4-dimethyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide that can improve its solubility and bioavailability. Additionally, further studies are needed to determine the optimal dosing and administration of 3,4-dimethyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide in cancer patients. Finally, there is potential for 3,4-dimethyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide to be used in combination with other cancer therapies, such as chemotherapy and immunotherapy, to enhance their effectiveness.

Synthesis Methods

3,4-dimethyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the formation of an oxazole ring, followed by the introduction of a pyridine ring and a benzamide group. The final product is obtained through purification and isolation steps.

Scientific Research Applications

3,4-dimethyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been extensively studied for its potential use in cancer treatment. It has been shown to have anti-tumor activity in various cancer models, including lung, colon, breast, and prostate cancer. 3,4-dimethyl-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide works by activating the immune system and inducing the production of cytokines, which in turn leads to the destruction of tumor cells.